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Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655

Despite a comprehensive search of scientific and chemical literature, there is currently no
evidence to suggest that Oxyoctaline Formate is used as a standard in analytical chemistry
for research, drug development, or any other application.

Oxyoctaline Formate is consistently identified and documented as a synthetic fragrance
ingredient valued for its woody and ambery scent profile.[1][2][3][4][5][€] It is primarily utilized in
the formulation of perfumes, cosmetics, and other scented products.[1][7]

Our investigation for its application as a certified reference material, in quantitative analysis, for
analytical method validation, or as an internal standard yielded no relevant results. The
available data on Oxyoctaline Formate is exclusively related to its olfactory properties,
chemical and physical characteristics relevant to the fragrance industry, and its manufacturing
by companies such as Givaudan.[1][3]

Physicochemical Properties

While detailed analytical protocols are unavailable due to its lack of application as a standard,
some of its basic physicochemical properties have been documented:
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Property Value Reference
CAS Number 65405-72-3 [1][4][8]
Molecular Formula C15H2402 [1][4]18]
Molecular Weight 236.35 g/mol [11[41[8]
Boiling Point 288.3+20.0 °C (Predicted) [8]

Density 0.99+0.1 g/cm3 (Predicted) [8]

Hypothetical Workflow for a Novel Analytical
Standard

Should a compound like Oxyoctaline Formate be considered for development as a new
analytical standard, a rigorous validation process would be necessary. The following diagram
illustrates a generalized workflow for the establishment of a new analytical standard.
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General Workflow for Establishing a New Analytical Standard

Phase 1: Characterization & Purity

Synthesis & Purification

Y

Structural Elucidation (NMR, MS)

Y

Purity Assessment (HPLC, GC, Titration)

Purity Confirmed

Phase 2: Method Devé¢lopment & Validation
\ 4

Development of Quantitative Method (e.g., LC-MS/MS)

Y

Method Validation (ICH Guidelines)
- Specificity
- Linearity & Range
- Accuracy & Precision
-LOD & LOQ
- Robustness

Y

Stability Studies

Stability Established

Phase 3: Certification & Application
\ 4

Certification as Reference Material

Y

Preparation of Application Notes

\ 4

Use in Routine Analysis

Click to download full resolution via product page

Caption: Generalized workflow for establishing a new analytical standard.
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Conclusion:

Based on the available information, the topic "Oxyoctaline Formate as a standard in analytical
chemistry” does not reflect a current or recognized application of this compound. The scientific
community has not adopted it for such purposes. Therefore, detailed application notes and
experimental protocols for its use as an analytical standard cannot be provided. Researchers
and professionals in drug development seeking analytical standards should refer to established
and certified reference materials from reputable sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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